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Compound of Interest

Compound Name: 2-Amino-4-(trifluoromethyl)phenol

Cat. No.: B112647 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-4-
(trifluoromethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Amino-4-
(trifluoromethyl)phenol (CAS No. 454-81-9). The following sections detail the potential

hazards, protective measures, and emergency procedures necessary for the safe use of this

compound in a laboratory setting.

Hazard Identification
2-Amino-4-(trifluoromethyl)phenol is a chemical that requires careful handling due to its

potential health hazards. While a specific, comprehensive safety data sheet (SDS) is not

available in the provided search results, information synthesized from related trifluoromethyl-

and amino-phenol compounds indicates that it should be treated as a hazardous substance.

The primary risks include irritation to the skin, eyes, and respiratory system, with potential for

more severe effects upon significant exposure.

Table 1: GHS Hazard Classification and Elements (Inferred)
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Category Classification Pictogram Signal Word

Acute Toxicity, Oral
May be harmful if

swallowed.

GHS07 (Exclamation

Mark)
Warning

Skin

Corrosion/Irritation
Causes skin irritation.

GHS07 (Exclamation

Mark)
Warning

Serious Eye

Damage/Irritation

Causes serious eye

irritation.

GHS07 (Exclamation

Mark)
Warning

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation.

GHS07 (Exclamation

Mark)
Warning

Note: This classification is inferred from similar compounds and general principles of handling

substituted phenols. Users must consult a specific Safety Data Sheet (SDS) from their supplier

for definitive classifications.

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements (P-Statements):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][3]

P264: Wash skin thoroughly after handling.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-Amino-4-(trifluoromethyl)phenol

Property Value Source

CAS Number 454-81-9 [5][6]

Molecular Formula C₇H₆F₃NO [5]

Molecular Weight 177.12 g/mol [5]

Appearance Solid (assumed) General chemical knowledge

InChIKey
BHTKIYIEMXRHGL-

UHFFFAOYSA-N
[5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure. All laboratory

personnel should be trained in these procedures.[7]

Table 3: First Aid Protocols for 2-Amino-4-(trifluoromethyl)phenol Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][8][9]

Skin Contact

Immediately flush the affected skin with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing, shoes, and

jewelry.[10][11] Wash the area with soap and

water.[8] Seek medical attention if irritation

persists. Rapid decontamination is critical.[12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[9][11] Check for and

remove any contact lenses.[10] Seek immediate

medical attention, preferably from an

ophthalmologist.[11]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them one to two glasses of water to drink.[13]

Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.[10]

Firefighting and Accidental Release Measures
4.1 Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[8][14]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[4][8]

4.2 Accidental Release Measures

Personal Precautions: Evacuate personnel from the area.[4] Ensure adequate ventilation.

Avoid breathing dust and contact with the substance. Use personal protective equipment as

outlined in Section 6.0.

Containment and Cleaning: For solid spills, avoid generating dust.[1][2] Carefully sweep up

the material and place it into a suitable, sealed, and labeled container for disposal.[1][15] Do

not let the product enter drains.[2][4]

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood.[7][16]

Avoid the formation of dust and aerosols.[2] Do not eat, drink, or smoke when using this

product.[1] Wash hands thoroughly after handling.[1][16]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17] Keep

away from incompatible materials such as strong oxidizing agents.[14]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are the primary methods for

protecting laboratory personnel.

Engineering Controls: Work should be conducted in a properly functioning chemical fume

hood to keep airborne concentrations low.[10][16] Eyewash stations and safety showers

must be readily available and in close proximity to the workstation.[14]

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale & Specifications

Eye/Face Protection
Chemical splash goggles

and/or a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes.[4]

[18]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A fully buttoned

laboratory coat.

Gloves must be inspected

before use.[4] A lab coat

provides a barrier against skin

contact.[16]

Foot Protection Closed-toe shoes.

Shoes must cover the entire

foot to protect against spills.

[16]

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Required if working outside a

fume hood or if dust/aerosol

generation is likely.[16][18]

Experimental Protocol: General Safe Handling of a
Hazardous Chemical Powder
The following is a generalized protocol for handling a hazardous chemical solid like 2-Amino-4-
(trifluoromethyl)phenol in a research setting.

Preparation and Planning:

Conduct a thorough risk assessment for the planned experiment.[19]

Ensure the Safety Data Sheet (SDS) is reviewed and understood by all personnel

involved.

Verify that all necessary PPE is available and in good condition.

Confirm that the chemical fume hood is functioning correctly and that eyewash

stations/safety showers are unobstructed.[7]
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Donning PPE:

Put on a laboratory coat, ensuring it is fully buttoned.

Wear appropriate closed-toe shoes.

Put on chemical safety goggles.

Don the correct type of chemical-resistant gloves.

Chemical Handling and Weighing:

Perform all manipulations of the solid compound within a certified chemical fume hood to

minimize inhalation exposure.[16]

Use a spatula to carefully transfer the desired amount of the chemical to a tared weigh

boat or container. Avoid creating dust.

If creating a solution, add the solid slowly to the solvent to prevent splashing.

Running the Experiment:

Keep all containers with the chemical clearly labeled and sealed when not in use.[20][21]

Conduct the reaction or procedure within the fume hood.

Continuously monitor the experiment for any unexpected changes.

Waste Disposal:

Segregate hazardous waste from non-hazardous waste.[21]

Dispose of all contaminated materials (gloves, weigh boats, pipette tips) and excess

chemical in a designated, sealed, and properly labeled hazardous waste container.

Follow all institutional and local regulations for chemical waste disposal.[21]

Decontamination and Doffing PPE:
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Clean the work area within the fume hood.

Wash hands and any exposed skin thoroughly with soap and water after handling is

complete.[1]

Remove PPE in the correct order (gloves first, then lab coat, then goggles) to avoid cross-

contamination.

Visualizations
The following diagrams illustrate key safety workflows and concepts for handling hazardous

chemicals.
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Diagram 1: General Laboratory Workflow for Handling Hazardous Chemicals
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Diagram 1: General workflow for handling hazardous chemicals.
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Diagram 2: Hierarchy of Hazard Controls
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Diagram 2: Logical relationship of hazard identification and control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112647#2-amino-4-trifluoromethyl-phenol-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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